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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 4-Cyclohexyl-2-methyl-2-butanol, a
significant fragrance ingredient. The information is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Chemical Properties
4-Cyclohexyl-2-methyl-2-butanol, also known by its trade name Coranol, is a colorless liquid

that may partially crystallize at room temperature.[1][2][3] It possesses a characteristic spicy,

floral scent reminiscent of linalool.[1][3]

Identification and Nomenclature
Identifier Value

IUPAC Name 4-cyclohexyl-2-methylbutan-2-ol[4]

CAS Number 83926-73-2[1][4]

Molecular Formula C₁₁H₂₂O[4][5]

Synonyms

Coranol, α,α-Dimethylcyclohexanepropanol,

Cyclohexanepropanol, .alpha.,.alpha.-dimethyl-

[4]
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Property Value Source

Molecular Weight 170.29 g/mol [4][5]

Boiling Point 222.3 °C at 760 mmHg [5]

Density 0.891 g/cm³ [5]

Flash Point 94.47 °C [5]

Physical State Liquid, may partially crystallize [1][4]

LogP 3.12 [5]

Synthesis of 4-Cyclohexyl-2-methyl-2-butanol
The industrial synthesis of 4-Cyclohexyl-2-methyl-2-butanol is typically a two-step process,

designed to be economically viable and scalable.[6] An older, less common method is also

documented.

Modern Industrial Synthesis
The contemporary method involves the reaction of styrene with isopropanol, followed by

catalytic hydrogenation.[2][6]

Experimental Protocol:

Step 1: Synthesis of 2-Methyl-4-phenyl-2-butanol

Styrene and isopropanol are reacted at an elevated temperature. The molar ratio of styrene

to isopropanol is a critical parameter, typically ranging from 1:0.5 to less than 1:5.[6]

This reaction can be carried out in a batch process.[2]

The product of this step is 2-methyl-4-phenyl-2-butanol.[2][6]

Step 2: Hydrogenation to 4-Cyclohexyl-2-methyl-2-butanol

The intermediate, 2-methyl-4-phenyl-2-butanol, is then subjected to heterogeneously

catalyzed hydrogenation.[2][6]
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A catalyst suitable for the ring hydrogenation of aromatics is employed.[2][6] This process

converts the phenyl group to a cyclohexyl group.

The final product, 4-Cyclohexyl-2-methyl-2-butanol, is obtained with high selectivity and

yield.[2]

Styrene

Reaction at
Elevated Temperature

Isopropanol

2-Methyl-4-phenyl-2-butanol

Heterogeneously Catalyzed
Hydrogenation

4-Cyclohexyl-2-methyl-2-butanol

Click to download full resolution via product page

Modern Industrial Synthesis of 4-Cyclohexyl-2-methyl-2-butanol

Historical Synthesis Method
An older, less economically favorable synthesis route involves the use of organometallic

reagents.[6]

Experimental Protocol:
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3-Cyclohexylpropanoic acid is converted to its corresponding acid chloride.[6]

The acid chloride is then reacted with two moles of methyllithium to yield 4-Cyclohexyl-2-
methyl-2-butanol.[6]

The use of methyllithium, a hazardous and expensive reagent, makes this method less

suitable for large-scale production.[2][6]
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Historical Synthesis of 4-Cyclohexyl-2-methyl-2-butanol

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

chemical compounds.
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Mass Spectrometry
Gas Chromatography-Mass Spectrometry (GC-MS) data for 4-Cyclohexyl-2-methyl-2-butanol
is available in public databases such as PubChem. This technique is suitable for separating the

compound from a mixture and determining its molecular weight and fragmentation pattern.

Biological Activity and Safety
Currently, the primary documented biological effect of 4-Cyclohexyl-2-methyl-2-butanol is its

interaction with olfactory receptors, resulting in its characteristic floral, spicy aroma.[1][3] There

is no readily available information on its engagement with other specific biological signaling

pathways.

Safety and Handling
4-Cyclohexyl-2-methyl-2-butanol is classified as a substance that can cause serious eye

damage and is toxic to aquatic life with long-lasting effects.[4]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate

personal protective equipment, including safety glasses and gloves.[7]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[7]

Fire Safety: Keep away from heat, sparks, and open flames. Use carbon dioxide, dry

chemical, or foam for extinction.[7][8]

First Aid: In case of eye contact, rinse cautiously with water for several minutes. If on skin,

wash thoroughly with soap and water.[7]

Conclusion
4-Cyclohexyl-2-methyl-2-butanol is a commercially important fragrance ingredient with well-

defined chemical and physical properties. Its synthesis is primarily achieved through a robust

and economical two-step industrial process. While its olfactory properties are well-documented,

further research into its broader biological activities could be a potential area of exploration for
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the scientific community. The provided safety and handling information should be strictly

adhered to in any research or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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